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Compound of Interest

Compound Name: Methyl 2-thiofuroate

Cat. No.: B088921

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Methyl 2-thiofuroate (CAS RN: 13679-61-3). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing environmental impact. While some safety data
sheets (SDS) classify this compound as non-hazardous, other sources indicate it may be
harmful if swallowed and can cause skin and eye irritation. Therefore, a cautious approach to
handling is strongly recommended.

Key Quantitative Data

A summary of the available physical and chemical properties for Methyl 2-thiofuroate is
provided below. Note that specific quantitative toxicity data, such as LD50, and occupational
exposure limits (OELSs) are not readily available in the consulted resources.
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Property Value Source
Molecular Formula C6H602S Multiple Sources
Molecular Weight 142.17 g/mol TCI AMERICA
Appearance Light (.Jrahge to yellow to green Chem-Impex(1]
clear liquid
Boiling Point 63 °C at 2 mmHg Chem-Impex[1]
Density 1.23 g/mL Chem-Impex([1]
Refractive Index n20/D 1.57 Chem-Impex[1]
Storage Temperature Room Temperature Chem-Impex[1]

Personal Protective Equipment (PPE)

Due to the potential for skin and eye irritation, and the characteristic strong odor of thiols, the
following PPE is mandatory when handling Methyl 2-thiofuroate:
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Specifications and
PPE Category Item .
Rationale

Nitrile or Butyl rubber gloves
are recommended. Butyl
rubber is particularly effective
against esters. For incidental
contact, disposable nitrile
gloves are appropriate. For
Hand Protection Chemical-resistant gloves extended contact or
immersion, more substantial
gloves should be used. Always
inspect gloves for damage
before use and replace them

immediately if contaminated.[1]

[2]

] Safety goggles with side To protect against splashes
Eye and Face Protection ) )
shields or a face shield and aerosols.

A standard lab coat should be
Body Protection Laboratory coat worn to protect against
splashes.

If work cannot be conducted in
) ) Not generally required if a fume hood or if aerosol
Respiratory Protection ] o )
handled in a fume hood formation is likely, a respirator

may be necessary.

Operational Plan: Step-by-Step Handling Procedure

All handling of Methyl 2-thiofuroate must be conducted in a certified chemical fume hood to
control its strong, unpleasant odor and to minimize inhalation exposure.

e Preparation:

o Ensure a chemical fume hood is certified and functioning correctly.
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o Prepare a bleach bath (a 1:1 mixture of commercial bleach and water) within the fume
hood for the immediate decontamination of glassware and utensils.

o Assemble all necessary equipment and reagents within the fume hood before starting
work.

e Weighing and Transfer:

o For weighing, tare a clean, dry glass vial on an analytical balance inside the fume hood if
possible.

o Use a non-metallic spatula for solid transfers to avoid creating dust.

o For liquid transfers, use a syringe or cannula to minimize odor release. Avoid pouring or
pipetting open to the atmosphere.

e Reaction Setup:
o If the reaction is to be heated, use a well-controlled heating mantle and a condenser.

o The exhaust from the reaction should be passed through a bleach trap to neutralize any
volatile thiol vapors.

o Work-up:
o Conduct all work-up procedures within the fume hood.

o Keep all containers with Methyl 2-thiofuroate or its reaction mixtures tightly sealed when
not in immediate use.

o Storage:

o Store Methyl 2-thiofuroate in a tightly closed container in a cool, dry, and well-ventilated
area.
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Preparation
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Waste Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Methyl 2-thiofuroate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088921#personal-protective-equipment-for-handling-
methyl-2-thiofuroate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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